Cas no 62491-65-0 (Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-, 1-oxide)

• Product Name: Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-, 1-oxide
• CAS No: 62491-65-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 442922
• PubChem ID: 12307827
• Update Time: 2025-04-19

Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-, 1-oxide
• 2-methyl-1-oxido-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-1-ium
• 62491-65-0
• DTXSID90487028

• Inchi： 1S/C12H17NO/c1-10-8-9-11-6-4-2-3-5-7-12(11)13(10)14/h8-9H,2-7H2,1H3
• InChI Key： ACNPUIZGSJIJKX-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=CC=C2C=1CCCCCC2

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94